Cas no 2026083-79-2 (2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid)

• Product Name: 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 2026083-79-2
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5925509
• PubChem ID: 165495613
• Update Time: 2024-01-09

2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)butanoic acid
• 2026083-79-2
• EN300-1140790

• Inchi： 1S/C10H18N4O2/c1-4-7-12-8(5-2)14(13-7)6(3)9(11)10(15)16/h6,9H,4-5,11H2,1-3H3,(H,15,16)
• InChI Key： XBIINESAHCLDDM-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C(CC)=NC(CC)=N1)N)=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 94Ų